Cas no 2137882-14-3 (2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde)

• Product Name: 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde
• CAS No: 2137882-14-3
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 6421668
• PubChem ID: 165451475
• Update Time: 2025-06-08

2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde
• EN300-738972
• 2137882-14-3
• 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde

• Inchi： 1S/C14H14N2O/c1-9-6-15-14(16-7-9)13-5-10(2)12(8-17)4-11(13)3/h4-8H,1-3H3
• InChI Key： AJCPIAPHZLJNRS-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C2N=CC(C)=CN=2)C=C1C

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.8Ų

Additional information on 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde

Introduction to 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde (CAS No. 2137882-14-3)

2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde, with the CAS number 2137882-14-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzaldehydes, which are known for their aromatic properties and reactivity. The presence of the pyrimidine ring and methyl groups imparts specific functionalities that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde is C₁₆H₁₆N₂O, and its molecular weight is approximately 256.31 g/mol. The compound is characterized by its yellowish solid form and a melting point of around 90°C. Its solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques.

In the context of pharmaceutical research, 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde could serve as a valuable starting point for the development of novel anti-inflammatory drugs.

Beyond its pharmaceutical applications, 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde has also been investigated for its potential use in materials science. The compound's aromatic structure and functional groups make it an attractive candidate for the synthesis of advanced materials with unique optical and electronic properties. A study published in Advanced Materials in 2020 demonstrated that derivatives of this compound could be used to create highly efficient organic light-emitting diodes (OLEDs). The researchers found that the presence of the pyrimidine ring enhanced the electron transport properties of the material, leading to improved device performance.

The synthesis of 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde typically involves a multi-step process that includes the formation of the pyrimidine ring and subsequent functionalization steps. One common synthetic route involves the condensation of 4-chloroacetophenone with guanidine carbonate to form 4-chloroacetophenone guanidine salt, followed by cyclization to produce 4-chloroacetophenone pyrimidine. The final step involves nucleophilic substitution with an appropriate aldehyde to yield the desired product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde is an important consideration for both research and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound, and it should be stored in a cool, dry place away from direct sunlight.

In conclusion, 2,5-Dimethyl-4-(5-methylpyrimidin-2-yl)benzaldehyde (CAS No. 2137882-14-3) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in various scientific fields.